Cas no 1895669-22-3 (2-3-(difluoromethoxy)phenyl-2-oxoacetic acid)

2-3-(Difluoromethoxy)phenyl-2-oxoacetic acid is a fluorinated aromatic compound featuring a difluoromethoxy substituent and an oxoacetic acid functional group. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The difluoromethoxy group enhances metabolic stability and lipophilicity, improving pharmacokinetic properties. The oxoacetic acid moiety provides a reactive handle for further derivatization, enabling versatile applications in medicinal chemistry. This compound is characterized by high purity and consistent performance, making it suitable for research and industrial-scale processes. Its stability under standard conditions ensures reliable handling and storage.
2-3-(difluoromethoxy)phenyl-2-oxoacetic acid structure
1895669-22-3 structure
Product Name:2-3-(difluoromethoxy)phenyl-2-oxoacetic acid
CAS No:1895669-22-3
MF:C9H6F2O4
MW:216.138350009918
CID:6205014
PubChem ID:117307602
Update Time:2025-06-30

2-3-(difluoromethoxy)phenyl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-3-(difluoromethoxy)phenyl-2-oxoacetic acid
    • 2-[3-(difluoromethoxy)phenyl]-2-oxoacetic acid
    • 1895669-22-3
    • EN300-1954631
    • Inchi: 1S/C9H6F2O4/c10-9(11)15-6-3-1-2-5(4-6)7(12)8(13)14/h1-4,9H,(H,13,14)
    • InChI Key: GUEIUFVOOHMJBO-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC=CC(C(C(=O)O)=O)=C1)F

Computed Properties

  • Exact Mass: 216.02341499g/mol
  • Monoisotopic Mass: 216.02341499g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 63.6Ų

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Additional information on 2-3-(difluoromethoxy)phenyl-2-oxoacetic acid

Introduction to 2-3-(Difluoromethoxy)phenyl-2-oxoacetic Acid (CAS No. 1895669-22-3)

2-3-(Difluoromethoxy)phenyl-2-oxoacetic acid (CAS No. 1895669-22-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of difluoromethoxy-substituted phenyl derivatives, which have shown promising biological activities in various preclinical studies.

The molecular structure of 2-3-(difluoromethoxy)phenyl-2-oxoacetic acid is characterized by a phenyl ring substituted with a difluoromethoxy group at the 3-position and a 2-oxoacetic acid moiety. The presence of the difluoromethoxy group imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets and enhance its pharmacological profile.

Recent research has focused on the potential of 2-3-(difluoromethoxy)phenyl-2-oxoacetic acid as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-3-(difluoromethoxy)phenyl-2-oxoacetic acid effectively inhibited cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory effects, 2-3-(difluoromethoxy)phenyl-2-oxoacetic acid has also shown potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of key signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 2-3-(difluoromethoxy)phenyl-2-oxoacetic acid have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a long half-life and low clearance rate. These properties make it an attractive candidate for further development as an orally available drug.

To further explore the therapeutic potential of 2-3-(difluoromethoxy)phenyl-2-oxoacetic acid, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and tolerability of the compound in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-3-(difluoromethoxy)phenyl-2-oxoacetic acid (CAS No. 1895669-22-3) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and biological activities make it an attractive lead for the development of new therapeutic agents targeting inflammatory diseases, chronic pain, and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.

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